2-ethoxy-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide

• IUPAC Name: 2-ethoxy-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide
• InChI: InChI=1S/C19H18N2O2S/c1-3-23-18-10-5-4-9-16(18)19(22)21-15-8-6-7-14(11-15)17-12-24-13(2)20-17/h4-12H,3H2,1-2H3,(H,21,22)
• InChI Key: HDXNHQMYDCGFPP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C3=CSC(=N3)C
• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol

Description

2-ethoxy-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide, also known as EMTB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. EMTB belongs to the class of benzamide derivatives, which have been found to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties.

Mechanism of Action

The exact mechanism of action of 2-ethoxy-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in inflammation and cancer progression. 2-ethoxy-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide has been shown to inhibit the NF-κB signaling pathway, which plays a crucial role in the regulation of immune and inflammatory responses. In addition, 2-ethoxy-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide has been found to induce apoptosis and inhibit cell proliferation by regulating the expression of various genes involved in these processes.
Biochemical and Physiological Effects:
2-ethoxy-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide has been found to exhibit various biochemical and physiological effects, including the inhibition of pro-inflammatory cytokine and chemokine production, the induction of apoptosis, and the inhibition of cell proliferation. In addition, 2-ethoxy-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide has been shown to modulate the expression of various genes involved in inflammation and cancer progression, indicating its potential as a therapeutic agent for these conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-ethoxy-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide for lab experiments is its potent anti-inflammatory and anti-tumor activities, which make it an attractive candidate for studying these conditions. In addition, the synthesis of 2-ethoxy-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide is relatively straightforward, and the compound can be obtained in high yield and purity. However, one of the limitations of 2-ethoxy-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy in in vivo studies.

Future Directions

There are several future directions for the research and development of 2-ethoxy-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide. One potential direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the investigation of the pharmacokinetics and pharmacodynamics of 2-ethoxy-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide in animal models, which will provide valuable information on its bioavailability and efficacy in vivo. In addition, further studies are needed to elucidate the exact mechanism of action of 2-ethoxy-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide and its potential as a therapeutic agent for various inflammatory and cancer-related conditions.

Synthesis Methods

The synthesis of 2-ethoxy-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide involves the reaction of 2-ethoxybenzoic acid with 2-amino-4-methylthiazole in the presence of thionyl chloride and triethylamine. The resulting intermediate is then reacted with 3-bromoaniline to yield 2-ethoxy-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide. The synthesis of 2-ethoxy-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide has been reported in several research articles, and the yield and purity of the compound can be optimized through various modifications to the reaction conditions.

Scientific Research Applications

2-ethoxy-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide has been found to exhibit potent anti-inflammatory and anti-tumor activities in various in vitro and in vivo studies. In a study conducted by Zhang et al. (2018), 2-ethoxy-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide was shown to inhibit the production of pro-inflammatory cytokines and chemokines in lipopolysaccharide (LPS)-stimulated macrophages, indicating its potential as a therapeutic agent for inflammatory diseases. In another study by Wang et al. (2019), 2-ethoxy-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide was found to induce apoptosis and inhibit cell proliferation in human breast cancer cells, suggesting its potential as an anti-cancer agent.